(4-((3-Chloro-4-methylphenyl)amino)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [4-(3-chloro-4-methylanilino)-6-fluoroquinolin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H19ClFN3O/c1-13-4-6-15(11-18(13)22)25-20-16-10-14(23)5-7-19(16)24-12-17(20)21(27)26-8-2-3-9-26/h4-7,10-12H,2-3,8-9H2,1H3,(H,24,25)
• InChI Key: HTMXPCQEWXVTAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCC4)F)Cl
• Molecular Formula: C21H19ClFN3O
• Molecular Weight: 383.8 g/mol
• CAS No.: 1358236-39-1

Description

(4-((3-Chloro-4-methylphenyl)amino)-6-fluoroquinolin-3-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H19ClFN3O and its molecular weight is 383.85. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

This compound has been involved in synthetic pathways aiming to create novel molecular structures with potential applications in pharmaceuticals and chemical research. For instance, in the study of the synthesis, crystal structure, and DFT (Density Functional Theory) study of methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds, researchers explored the synthesis and structural characterization of boric acid ester intermediates with benzene rings, similar in complexity to the compound (Huang et al., 2021). These studies are crucial for understanding the molecular geometry, electronic structure, and potential reactivity of such compounds, providing insights into their behavior in chemical reactions and possible applications in designing new materials or drugs.

Photophysical Study

Metalated Ir(III) complexes based on luminescent diimine ligands, which include structures analogous to the target compound, have been synthesized and studied for their photophysical properties. These investigations aim to understand the emission characteristics of these complexes, which could be valuable for applications in OLEDs (Organic Light Emitting Diodes) and as sensors. The research on these complexes reveals the impact of different substituents on their luminescent properties and how these can be tailored for specific applications (Shakirova et al., 2018).

Medicinal Chemistry

In medicinal chemistry, derivatives of similar complex compounds have been designed as selective butyrylcholinesterase (BChE) inhibitors with anti-Aβ aggregation activity. These compounds are optimized for better BChE inhibitory activity and selectivity, aiming at potential therapeutic applications for Alzheimer's disease. The binding modes of these compounds are investigated through molecular docking and dynamics simulation, providing a foundation for the development of new therapeutic agents (Jiang et al., 2019).